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Compound Name: 2-Cyclobutylethane-1-thiol

Cat. No.: B15272574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the burgeoning research applications

of cyclobutane-containing thiols. The unique structural and chemical properties of the

cyclobutane ring, combined with the reactivity of the thiol group, offer a compelling scaffold for

innovation across medicinal chemistry, materials science, and chemical biology. This document

details current and potential applications, supported by quantitative data, experimental

protocols, and visual workflows to facilitate further research and development.

Medicinal Chemistry and Drug Discovery
The incorporation of a cyclobutane moiety into drug candidates is a recognized strategy to

impart conformational rigidity, which can lead to improved metabolic stability and solubility.[1]

The addition of a thiol group introduces a reactive handle for covalent inhibition or a key

pharmacophoric feature for enzyme active site recognition. While still a nascent field, the

exploration of cyclobutane-containing thiols in drug discovery is gaining momentum.[1]

Enzyme Inhibition
Thiol-containing compounds are well-known inhibitors of various enzymes, particularly those

with cysteine residues in their active sites. Cyclobutane-containing thiols offer a unique

opportunity to combine the potent inhibitory activity of the thiol group with the favorable

pharmacokinetic properties conferred by the cyclobutane scaffold.
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A notable area of interest is the inhibition of Angiotensin-Converting Enzyme 2 (ACE2), a key

regulator in the Renin-Angiotensin System (RAS) and the receptor for the SARS-CoV-2 virus.

Thiol-based inhibitors have demonstrated potent ACE2 inhibition, and the incorporation of a

cyclobutane ring could enhance their drug-like properties.[2]

Table 1: Representative Inhibition Data for Thiol-Based Enzyme Inhibitors

Compound
Class

Target Enzyme
Inhibition
Metric

Value Reference

Thiol-based dual

ACE/NEP

inhibitor

ACE2 Ki 86 nM [3]

Thiol Compound

1

Spike/ACE2

Interaction
IC50 ~50 µM [1]

Thiol Compound

2

Spike/ACE2

Interaction
IC50 ~100 µM [1]

Thiol Compound

3 (dithiol)

Spike/ACE2

Interaction
IC50 ~25 µM [1]

Note: The data in this table are for thiol-based inhibitors to illustrate the potential potency.

Specific data for cyclobutane-containing thiol inhibitors is an active area of research.

Covalent Drug Development
Covalent inhibitors, which form a permanent bond with their target protein, are a rapidly

growing class of therapeutics.[4][5] The thiol group of cysteine is a common target for these

"warheads." Cyclobutane-containing thiols can be designed as targeted covalent inhibitors,

where the cyclobutane scaffold provides the binding selectivity for the target protein, and the

thiol group acts as the reactive warhead.

Workflow for Targeted Covalent Inhibitor Discovery

The discovery and development of targeted covalent inhibitors is a multi-step process that

involves target identification, warhead selection, and extensive screening and optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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